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Compound Focus: Delcasertib

CAS No.: 949100-39-4

Cat. No.: S1793391

Get Quote

Chemical and Storage Specifications

The table below summarizes the key physical and storage information for Delcasertib and its more stable

salt form, Delcasertib hydrochloride [1] [2] [3].

Property Delcasertib (Free Form) Delcasertib Hydrochloride (Salt Form)

Synonyms KAI-9803, BMS-875944 [1] [4] KAI-9803 hydrochloride, BMS-875944

hydrochloride [2] [3]

CAS Number 949100-39-4 [1] N/A (provided as a hydrochloride salt) [2]

Molecular
Formula

C₁₂₀H₁₉₉N₄₅O₃₄S₂ [1] C₁₂₀H₂₀₀ClN₄₅O₃₄S₂ [2] [3]

Molecular
Weight

2880.28 g/mol [1] 2916.74 g/mol [2] [3]

Appearance Solid; White to off-white [1] Solid; White to off-white [2]

Form Stability Prone to instability (free form) [1] Recommended stable salt form [1] [2]

Primary
Storage

Sealed storage, away from moisture
[1]

Sealed storage, away from moisture and
light [2]
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Property Delcasertib (Free Form) Delcasertib Hydrochloride (Salt Form)

Long-Term
Storage

Powder: -80°C for 2 years; -20°C for 1
year [1]

Powder: -80°C for 2 years; -20°C for 1
year [2]

In-Solvent
Storage

-80°C for 6 months; -20°C for 1 month
(sealed, away from moisture) [1]

-80°C for 6 months; -20°C for 1 month
(sealed, away from moisture and light) [2]

Handling and Solubility Protocols

For the hydrochloride salt form, the recommended solvent and preparation methods are as follows [2] [3]:

Solvent System PBS (Phosphate Buffered Saline)

Solubility ~50 mg/mL (17.14 mM) in PBS [2] [3]

Preparation
Instructions

Dissolve in PBS to the desired concentration. The solution should be prepared with
sonication to aid dissolution, resulting in a clear solution [2] [3].

Stock Solution
Storage

For in vitro use, freshly prepared aqueous solutions are recommended. If stock
solutions are prepared, they should be aliquoted and stored at -80°C for up to 6

months or -20°C for up to 1 month. Avoid repeated freeze-thaw cycles [2].

Experimental Application In Vivo

One cited study used Delcasertib in a rat model. The experimental details are summarized below [1] [2] [3].

Parameter Specification

Animal Model Six-week-old male Crl:CD(SD) rats [1] [2] [3]

Dosage 1 mg/kg (for pharmacokinetic analysis) [1] [2] [3]
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Parameter Specification

Route of
Administration

Intravenous injection via the femoral vein [1] [2] [3]

Experimental
Outcome

The compound, facilitated by its TAT carrier peptide, was effectively distributed
to tissues including the liver, kidney, and heart [1] [2] [3].

Important Research-Use Information

Clinical Status: Delcasertib reached Phase II clinical trials for acute anterior ST-segment elevation
myocardial infarction (STEMI). However, the PROTECTION AMI trial concluded that Delcasertib
did not reduce biomarkers of myocardial injury compared to a placebo when administered as an
adjunct to primary percutaneous coronary intervention (PCI). Its clinical development for this

indication appears to have been halted [5].
Use Restriction: It is critical to note that Delcasertib is designated "For research use only. We do
not sell to patients." [1] [2] [3].

Mechanism of Action and Context

The following diagram illustrates the intended mechanism of action of Delcasertib and the context of its

investigation.
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As the diagram shows, Delcasertib was investigated as a potent and selective inhibitor of delta-protein

kinase C (δPKC) [1] [2] [3]. The scientific rationale was that during a heart attack, blood flow restoration

(reperfusion) can paradoxically cause additional injury, a process in which δPKC activation plays a key role

[6]. By inhibiting δPKC, Delcasertib was intended to reduce this reperfusion injury and limit the final

infarct size [1].

Essential Practical Notes for Researchers

Prioritize the Salt Form: For all new experiments, the Delcasertib hydrochloride form should be
used due to its better stability profile compared to the unstable free form [1] [2].

Prevent Moisture and Decomposition: The powder must be stored sealed and protected from
moisture. For the hydrochloride salt, protection from light is also recommended [2].

Prepare Solutions Freshly: For in vivo studies, prepare solutions promptly before use. If stock
solutions are essential, store them at the recommended low temperatures in single-use aliquots [2].
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Acknowledge Clinical Status: Future research directions involving Delcasertib should consider the

negative outcome of the PROTECTION AMI clinical trial [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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